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Abstract

This technical guide provides an in-depth overview of the synthesis of bis(dimethylamino-2-
propoxy)copper(ll), a coordination complex with applications in organic synthesis and
materials science, particularly as a precursor for chemical vapor deposition (CVD). This
document outlines the relevant chemical and physical properties, a detailed, inferred
experimental protocol for its synthesis, and methods for its characterization. Due to the limited
availability of primary literature focused solely on this compound, the provided synthesis
protocol is based on established methods for analogous copper(ll) aminoalkoxide complexes.

Compound Identification and Properties

Bis(dimethylamino-2-propoxy)copper(ll), also known by its synonym bis|[1-
(dimethylamino)-2-propanolato]copper or the abbreviation Cu(dmap)z, is a copper(ll) complex
coordinated by two deprotonated dimethylamino-2-propanol ligands.[1]
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Property Value Reference
Chemical Formula C10H24CuNz202 [1112]
Molecular Weight 267.86 g/mol [1][2]

CAS Number 185827-91-2 [1]
Appearance Dark purple crystals [1]

Melting Point 126-131 °C

Purity min. 97% [3]
Sensitivity Air and moisture sensitive [1]

Note: Physical properties such as melting point are sourced from commercial suppliers and
may vary.

Synthesis Methodology

The synthesis of bis(dimethylamino-2-propoxy)copper(ll) is not extensively detailed in peer-
reviewed literature. However, a general and effective method for the preparation of copper(ll)
aminoalkoxides involves the reaction of a copper(ll) salt with the corresponding amino alcohol
in the presence of a base. A plausible and commonly employed route is the reaction of
anhydrous copper(ll) chloride with the sodium salt of 1-dimethylamino-2-propanol.[4]

General Reaction Scheme

The overall reaction can be summarized as follows:

2 (CH3)2NCH2CH(CH3)OH + 2 Na — 2 (CH3)2NCH2CH(CH3)ONa + Hz CuClz + 2
(CH3)2NCH2CH(CH3)ONa — Cu(OCH(CH3)CHzN(CH3)2)2 + 2 NaCl

Experimental Workflow
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Caption: A logical workflow for the synthesis of bis(dimethylamino-2-propoxy)copper(ll).
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Detailed Experimental Protocol

Note: This protocol is a generalized procedure based on the synthesis of similar copper(ll)
aminoalkoxide and ketoiminate complexes and should be adapted and optimized as necessary.
[4] All operations should be performed under an inert atmosphere (e.g., nitrogen or argon)
using standard Schlenk line or glovebox techniques due to the air and moisture sensitivity of
the reagents and product.[1]

Materials and Reagents

» 1-Dimethylamino-2-propanol (reagent grade, distilled and dried over molecular sieves)

Sodium metal (reagent grade)

Anhydrous copper(ll) chloride

Anhydrous tetrahydrofuran (THF) (distilled from sodium/benzophenone ketyl)

Anhydrous pentane or hexane (for washing)

Synthesis of Sodium 1-dimethylamino-2-propoxide

 In a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar and a
reflux condenser, add freshly cut sodium metal (1.0 eq) to anhydrous THF.

e Slowly add 1-dimethylamino-2-propanol (1.0 eq) dropwise to the stirred suspension at room
temperature.

 After the initial exothermic reaction subsides, gently heat the mixture to reflux until all the
sodium has reacted and a clear to slightly hazy solution of the sodium alkoxide is formed.

 Allow the solution to cool to room temperature.

Synthesis of Bis(dimethylamino-2-propoxy)copper(ll)

 In a separate flame-dried Schlenk flask, prepare a suspension of anhydrous copper(ll)
chloride (0.5 eq) in anhydrous THF.
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o Slowly add the freshly prepared sodium 1-dimethylamino-2-propoxide solution to the stirred
suspension of copper(ll) chloride at room temperature via a cannula.

e Acolor change to a dark purple and the formation of a precipitate (sodium chloride) should
be observed.

 Stir the reaction mixture at room temperature for 12-24 hours to ensure complete reaction.

Isolation and Purification

* Remove the sodium chloride precipitate by filtration through a cannula fitted with a filter frit or
by centrifugation and decantation.

e Remove the THF from the filtrate under reduced pressure to yield the crude product as a
dark purple solid.

e The crude product can be purified by sublimation under high vacuum or by recrystallization
from a non-coordinating solvent such as pentane or hexane at low temperature.

e Collect the purified dark purple crystals and dry them under vacuum.

Characterization Data

Detailed spectroscopic data for bis(dimethylamino-2-propoxy)copper(ll) is not readily
available in the public literature. Characterization would typically involve the following

techniques:
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Technique Expected Observations

Absence of a broad O-H stretching band from

the free ligand (around 3300 cm™1). Presence of
Infrared (IR) Spectroscopy C-H, C-N, and C-O stretching vibrations. The

Cu-O and Cu-N stretching frequencies would be

expected in the low-frequency region.

A broad d-d transition band in the visible region,
UV-Visible Spectroscopy characteristic of a d°® copper(ll) complex, is

expected, which accounts for its deep color.

TGA can be used to determine the thermal
] ) ] stability and decomposition temperature of the
Thermogravimetric Analysis (TGA) o ) ]
complex. This is particularly relevant for its

application as a CVD precursor.

] The elemental composition should correspond
Elemental Analysis )
to the chemical formula C1o0H24CuN20z2.

Signaling Pathways and Biological Activity

There is no information available in the scientific literature to suggest that bis(dimethylamino-
2-propoxy)copper(ll) is involved in any biological signaling pathways. Its primary applications
are in materials science and catalysis, and it is not intended for pharmaceutical or in vivo use.

Safety and Handling

+ Bis(dimethylamino-2-propoxy)copper(ll) is air and moisture sensitive and should be
handled and stored under an inert atmosphere.[1]

e Itis advisable to wear appropriate personal protective equipment, including gloves and
safety glasses, when handling this compound.

e The synthesis should be carried out in a well-ventilated fume hood.

Conclusion
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The synthesis of bis(dimethylamino-2-propoxy)copper(ll) can be achieved through the
reaction of a copper(ll) salt with the sodium salt of 1-dimethylamino-2-propanol. While a
dedicated, detailed synthetic paper is not available, the general methodology for related
copper(ll) aminoalkoxides provides a reliable pathway for its preparation. Further research is
needed to fully characterize this compound with modern spectroscopic techniques and to
explore its full potential in catalysis and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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